Cas no 66217-19-4 (2-Bromo-6-ethoxynaphthalene)

• Product Name: 2-Bromo-6-ethoxynaphthalene
• CAS No: 66217-19-4
• MF: C₁₂H₁₁BrO
• MW: 251.119142770767
• MDL: MFCD01568865
• CID: 90332
• PubChem ID: 236858
• Update Time: 2025-07-19

2-Bromo-6-ethoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-ethoxynaphthalene
• 6-ETHOXY-2-BROMONAPHTHALENE
• DTXSID20284926
• CS-0186589
• A867505
• Bionet2_000400
• AKOS000271227
• 6-bromo-2-naphthyl ethyl ether
• D97419
• NSC-39872
• SCHEMBL1607926
• HMS1365C04
• 66217-19-4
• 2-Bromo-6-ethoxy-naphthalene
• NSC39872
• AQ-918/42745346
• MFCD01568865
• FT-0657251
• Naphthalene,2-bromo-6-ethoxy-
• SB67088
• FXVYIQCXQULCKL-UHFFFAOYSA-N
• 12N-122
• DB-004544

• MDL： MFCD01568865
• Inchi： 1S/C12H11BrO/c1-2-14-12-6-4-9-7-11(13)5-3-10(9)8-12/h3-8H,2H2,1H3
• InChI Key： FXVYIQCXQULCKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=CC=C2C=1)OCC

Computed Properties

• Exact Mass: 249.99900
• Monoisotopic Mass: 249.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Light brown powder.
• Density: 1.393
• Boiling Point: 337.8°C at 760 mmHg
• Flash Point: 139°C
• Refractive Index: 1.617
• PSA: 9.23000
• LogP: 4.00100
• Solubility: Not determined

2-Bromo-6-ethoxynaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-6-ethoxynaphthalene

Introduction to 2-Bromo-6-ethoxynaphthalene (CAS No. 66217-19-4)

2-Bromo-6-ethoxynaphthalene, with the chemical formula C₁₁H₉BrO, is a significant intermediate in organic synthesis and pharmaceutical research. This compound, identified by its unique CAS No. 66217-19-4, has garnered attention in the scientific community due to its versatile applications in the development of novel therapeutic agents and advanced materials. The presence of both bromine and ethoxy substituents on the naphthalene core imparts unique reactivity, making it a valuable building block for further chemical transformations.

The naphthalene scaffold, a fused aromatic ring system, is widely recognized for its stability and functionality in medicinal chemistry. The introduction of a bromine atom at the 2-position enhances electrophilic aromatic substitution reactions, while the ethoxy group at the 6-position provides a nucleophilic site for further modifications. This dual functionality has been exploited in various synthetic pathways, enabling the construction of complex molecules with high precision.

In recent years, 2-Bromo-6-ethoxynaphthalene has been extensively studied for its role in the synthesis of bioactive compounds. One notable area of research involves its application in the development of small-molecule inhibitors targeting enzymes involved in metabolic disorders. The compound’s structural features allow for selective binding to specific protein targets, making it a promising candidate for drug discovery. For instance, studies have demonstrated its utility in generating derivatives that modulate kinases and transcription factors, which are critical in regulating cellular processes.

Moreover, the CAS No. 66217-19-4 identifier ensures consistency and traceability in academic and industrial settings. This standardized classification facilitates collaboration across global research teams, ensuring that experiments are reproducible and data is interoperable. The compound’s purity and stability under various conditions have been rigorously tested, meeting the stringent requirements of modern pharmaceutical manufacturing.

Advances in computational chemistry have further highlighted the potential of 2-Bromo-6-ethoxynaphthalene as a key intermediate. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of next-generation drugs. These simulations predict favorable binding affinities and metabolic stability, reinforcing its importance in medicinal chemistry workflows.

The compound’s reactivity also extends to polymer science and material engineering. Researchers have explored its incorporation into conjugated polymers for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine substituent allows for cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the creation of tailored polymer architectures with enhanced performance characteristics.

In conclusion, 2-Bromo-6-ethoxynaphthalene (CAS No. 66217-19-4) represents a cornerstone in synthetic chemistry with broad implications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers striving to innovate in drug development and advanced materials. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in shaping future breakthroughs.